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Introduction

In a laboratory setting, managing and accessing experimental data efficiently is crucial for
timely analysis and decision-making. For smaller to medium-sized datasets, a lightweight,
serverless database solution can be a practical and cost-effective choice. This application note
provides a detailed protocol for building a simple, yet robust, database for laboratory results
using Python's dom.ndbm module. ndbm is a key-value store, which is a type of database that
uses a simple key to store and retrieve an associated value. This approach is well-suited for
storing structured data associated with unique identifiers, such as sample IDs or experiment
numbers.

This document will guide you through the process of structuring your data, creating the
database, adding new results, and retrieving information. We will also demonstrate how to
visualize the experimental workflow using Graphviz, a graph visualization software.

Data Structure Strategy

Before implementing the database, it is essential to define a clear and consistent data structure
for your lab results. Since ndbm is a key-value store, we will use a unique identifier as the key
(e.g., a unique sample ID). The value will be a Python dictionary containing all the relevant
information about that sample and its associated experiments. This dictionary will be serialized
using the pickle module before being stored in the ndbm database.
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Our proposed data structure for each record is a nested dictionary with three main sections:
o sample_info: Contains metadata about the sample.

o experimental_parameters: Details the conditions of the experiment.

 results: Stores the quantitative and qualitative outcomes.

Here is an example of the data structure for a single entry:

This structure is flexible and can be adapted to various experimental designs.

Experimental Protocols

This section provides the detailed Python protocols for creating and managing your ndbm lab
results database.

Protocol: Creating and Populating the Database

This protocol outlines the steps to create a new ndbm database and add the first record.
Materials:

e Python 3.x

o dbm module (part of the Python standard library)

 pickle module (part of the Python standard library)

Procedure:

Import necessary modules:

Define the database file name:

Define the data for the first entry:

Open the database in 'c' mode (create if it doesn't exist, read/write):
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Protocol: Adding and Updating Records

This protocol describes how to add new records and update existing ones.
Procedure:
e Define the new data:

o Open the database in 'w' mode (read/write):

Protocol: Retrieving and Displaying Data

This protocol details how to fetch and deserialize data for a specific sample.
Procedure:

o Define the sample ID to retrieve:

¢ Open the database in 'r mode (read-only):

Data Presentation

For clear comparison, quantitative data from multiple experiments can be summarized in
tables. The following is an example of how to programmatically generate such a table from the

database.
Compound . Concentrati  Incubation L
Sample ID Cell Line Viability (%)
ID on (uM) (hr)
CMPD-001-
CMPD-001 HEK?293 10 24 85.5
TO1
CMPD-002-
CMPD-002 A549 5 48 92.1
TO1
Visualizations

Visualizing workflows and relationships can significantly aid in understanding complex
experimental processes. The following diagrams are generated using the Graphviz DOT
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Database Interaction Workflow

This diagram illustrates the logical flow of creating, populating, and querying the ndbm
database.
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Figure 1: Workflow for database interaction.

Signaling Pathway Example

This is a hypothetical signaling pathway diagram that could be relevant to the experimental
data being stored.
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Figure 2: Example signaling pathway.

 To cite this document: BenchChem. [Application Note: Building a Simple Laboratory Results
Database with ndbm]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12393030#how-to-build-a-simple-database-with-
ndbm-for-lab-results]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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